Cas no 898764-76-6 (3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one)
![3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one structure](https://ossimg.kuujia.com/scimg/899000/898764-76-6x500.png)
898764-76-6 structure
Product Name:3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one
CAS No:898764-76-6
MF:C13H15F3O
MW:244.252814531326
MDL:MFCD03841102
CID:869790
PubChem ID:24724004
Update Time:2025-04-19
3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one
- 3,3-DIMETHYL-4'-TRIFLUOROMETHYLBUTYROPHENONE
- 3,3-dimethyl-1-(4-(trifluoromethyl)phenyl)butan-1-one
- DTXSID40642403
- AKOS013206782
- 898764-76-6
- SCHEMBL21653948
- MFCD03841102
- AQWNDPCLGNOSKF-UHFFFAOYSA-N
-
- MDL： MFCD03841102
- Inchi： 1S/C13H15F3O/c1-12(2,3)8-11(17)9-4-6-10(7-5-9)13(14,15)16/h4-7H,8H2,1-3H3
- InChI Key： AQWNDPCLGNOSKF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(CC(C)(C)C)=O)(F)F
Computed Properties
- Exact Mass: 244.10700
- Monoisotopic Mass: 244.10749958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.32430
3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB363948-1 g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone, 97%; . |
898764-76-6 | 97% | 1g |
€841.90 | 2023-04-26 | |
| abcr | AB363948-2 g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone, 97%; . |
898764-76-6 | 97% | 2g |
€1415.70 | 2023-04-26 | |
| Fluorochem | 203902-1g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 203902-5g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| Fluorochem | 203902-2g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| abcr | AB363948-1g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone, 97%; . |
898764-76-6 | 97% | 1g |
€840.60 | 2025-04-15 | |
| abcr | AB363948-2g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone, 97%; . |
898764-76-6 | 97% | 2g |
€1413.50 | 2025-04-15 | |
| A2B Chem LLC | AD09867-1g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AD09867-2g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AD09867-5g |
3,3-Dimethyl-4'-trifluoromethylbutyrophenone |
898764-76-6 | 97% | 5g |
$1989.00 | 2024-04-19 |
3,3-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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